Cas no 1269291-26-0 (5-Bromo-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1269291-26-0
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 3164224
• PubChem ID: 56956011
• Update Time: 2025-04-21

5-Bromo-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-p-tolyl-1H-pyrazole-3-carboxylic acid ethyl ester
• SCHEMBL21628356
• 1269291-26-0

• Inchi： 1S/C13H13BrN2O2/c1-3-18-13(17)11-8-12(14)16(15-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： QUFFCKSGFXLNCC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 308.01604Da
• Monoisotopic Mass: 308.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1Ų